molecular formula C26H42Cl2N2O4S2 B15342320 4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride CAS No. 38920-77-3

4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride

Cat. No.: B15342320
CAS No.: 38920-77-3
M. Wt: 581.7 g/mol
InChI Key: RYGURGQOSOMAIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride is a dimeric quaternary ammonium salt characterized by two 4-(4-methoxyphenoxy)butyl chains linked via a disulfide (-S-S-) bridge. Each chain terminates in an azanium (NH₃⁺) group, stabilized by dichloride counterions. This structure imparts unique physicochemical properties, such as amphiphilicity and redox sensitivity due to the disulfide bond .

The methoxyphenoxy groups may enhance lipid solubility, influencing bioavailability, while the disulfide bridge could enable controlled release under reducing conditions .

Properties

CAS No.

38920-77-3

Molecular Formula

C26H42Cl2N2O4S2

Molecular Weight

581.7 g/mol

IUPAC Name

4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride

InChI

InChI=1S/C26H40N2O4S2.2ClH/c1-29-23-7-11-25(12-8-23)31-19-5-3-15-27-17-21-33-34-22-18-28-16-4-6-20-32-26-13-9-24(30-2)10-14-26;;/h7-14,27-28H,3-6,15-22H2,1-2H3;2*1H

InChI Key

RYGURGQOSOMAIK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)OCCCC[NH2+]CCSSCC[NH2+]CCCCOC2=CC=C(C=C2)OC.[Cl-].[Cl-]

Origin of Product

United States

Comparison with Similar Compounds

Structural Comparison

The compound’s key structural features are compared with analogs in Table 1.

Table 1: Structural Comparison

Compound Name Molecular Formula Functional Groups Molecular Weight (g/mol) Key Features
Target Compound C₃₂H₄₂Cl₂N₂O₄S₂ Methoxyphenoxy, disulfide, quaternary ammonium ~700 Dimeric structure with redox-sensitive disulfide bridge
2-[4-[[(4-Chlorophenyl)azaniumylidene-phenylmethyl]amino]phenoxy]ethyl-di(propan-2-yl)azanium;dichloride C₂₉H₃₈Cl₂N₃O Chlorophenyl, quaternary ammonium, ether ~530 Monomeric with chlorophenyl and isopropyl groups
Difenoxuron C₁₆H₁₇N₃O₃ Methoxyphenoxy, urea 299.3 Herbicidal activity via urea moiety
(±)-1-(2H)-Phthalazinone derivative C₂₂H₂₄ClN₃O•HCl Phthalazinone, chlorophenyl 434.3 Antimicrobial via heterocyclic core

Key Observations :

  • The target compound’s disulfide bridge distinguishes it from monomeric quaternary ammonium salts (e.g., ), enabling reversible dimerization under redox conditions.
  • Unlike urea-based herbicides (e.g., difenoxuron ), the target lacks hydrogen-bonding motifs but may exhibit surfactant-like behavior due to its amphiphilic structure.

Physicochemical Properties

Table 2: Property Comparison

Compound Solubility Stability LogP Applications
Target Compound Moderate in polar solvents (e.g., ethanol) Sensitive to reducing agents (disulfide cleavage) ~3.5 Potential drug delivery carrier, surfactant
Benzalkonium Chloride High in water Stable under acidic conditions 1.2 Antimicrobial preservative
4-(3-Chloro-2-(4-dimethylaminophenyl)-4-oxoazetidin-1-yl) benzoic acid Low in water Photolabile 2.8 Antibacterial (β-lactam analog)

Key Observations :

  • The target’s disulfide bond reduces aqueous solubility compared to benzalkonium chloride but enhances responsiveness to biological reducing environments (e.g., glutathione) .
  • Higher LogP (~3.5) suggests better membrane permeability than polar azetidinone derivatives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.